![molecular formula C8H17NO2S B1490616 N,N-diisopropylethenesulfonamide CAS No. 1333319-65-5](/img/structure/B1490616.png)
N,N-diisopropylethenesulfonamide
Overview
Description
N,N-diisopropylethenesulfonamide (DIPES) is an organic compound that has been widely studied due to its unique properties and potential applications in the fields of chemistry and biology. DIPES is a versatile compound that can be used as a reagent, catalyst, and solvent in a variety of laboratory and industrial applications. DIPES is also used in the synthesis of pharmaceuticals, agrochemicals, and other important chemicals. In addition, DIPES has been found to possess several biochemical and physiological effects that make it an attractive compound for research and development.
Mechanism of Action
The mechanism of action of N,N-diisopropylethenesulfonamide is not fully understood, but it is believed to involve the formation of a complex between the compound and the target molecule. The complex is formed by the reaction of the this compound molecule with the hydroxyl groups of the target molecule. This reaction results in the formation of a cyclic structure, in which the this compound molecule is bound to the target molecule. The cyclic structure is then broken down by the action of enzymes, resulting in the release of the this compound molecule and the target molecule.
Biochemical and Physiological Effects
This compound has been found to possess several biochemical and physiological effects. For example, this compound has been found to inhibit the growth of certain bacteria and fungi, as well as to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been found to possess anti-microbial, anti-viral, and anti-fungal activity. Furthermore, this compound has been found to possess anti-tumor and anti-angiogenic properties.
Advantages and Limitations for Lab Experiments
The main advantage of using N,N-diisopropylethenesulfonamide in laboratory experiments is that it is relatively easy to obtain and use. In addition, this compound is relatively inexpensive and can be stored for long periods of time without significant degradation. Furthermore, this compound is highly soluble in a variety of solvents, which makes it ideal for use in a variety of laboratory experiments. On the other hand, this compound is not always suitable for use in all experiments, as it may not be compatible with certain reagents or substrates.
Future Directions
The potential applications of N,N-diisopropylethenesulfonamide are still being explored and there are many future directions that can be pursued. For example, further research could be done to explore the use of this compound as a drug delivery system, as well as to investigate its potential as a therapeutic agent. In addition, further research could be done to explore the use of this compound as a catalyst in chemical reactions. Furthermore, further research could be done to explore the use of this compound in the synthesis of new compounds, as well as to investigate its potential as a reagent in organic synthesis. Finally, further research could be done to explore the use of this compound as a solvent in organic synthesis, as well as to investigate its potential as a stabilizing agent in chemical reactions.
Scientific Research Applications
Due to its unique properties and potential applications, N,N-diisopropylethenesulfonamide has been widely studied by scientists. This compound has been used as a reagent in a variety of chemical reactions, such as the synthesis of pharmaceuticals, agrochemicals, and other important chemicals. In addition, this compound has been found to possess several biochemical and physiological effects that make it an attractive compound for research and development. For example, this compound has been used in the synthesis of several important drugs, such as antifungals and antibiotics. In addition, this compound has been found to possess several biochemical and physiological effects that make it an attractive compound for research and development.
properties
IUPAC Name |
N,N-di(propan-2-yl)ethenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2S/c1-6-12(10,11)9(7(2)3)8(4)5/h6-8H,1H2,2-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVMGMEUIBRDQAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)S(=O)(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301278679 | |
Record name | N,N-Bis(1-methylethyl)ethenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301278679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1333319-65-5 | |
Record name | N,N-Bis(1-methylethyl)ethenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1333319-65-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N-Bis(1-methylethyl)ethenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301278679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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